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Compound of Interest

Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113 Get Quote

Essential Safety and Handling Guide for 16,17-
Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 16,17-Dihydroapovincamine. Given that a specific Safety Data

Sheet (SDS) for 16,17-Dihydroapovincamine is not readily available, this information is

synthesized from the safety data for Vinpocetine, a closely related compound. It is imperative to

handle this compound with care in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 16,17-Dihydroapovincamine, it is crucial to use appropriate personal

protective equipment to avoid personal contact and inhalation.[1] The following PPE is

recommended:

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

splashes or airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent

skin contact.
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Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, a NIOSH-approved respirator is recommended.

Body Protection: A lab coat or other protective clothing should be worn to prevent

contamination of personal clothing.[1]

Operational Plan: Handling Procedures
Proper handling procedures are critical to ensure a safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

2. Safe Handling Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
Wash hands thoroughly after handling the compound.[2][3]
Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[2]
[3]
Take precautionary measures against static discharge.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
Avoid reaction with oxidizing agents.[1]

Disposal Plan
Proper disposal of 16,17-Dihydroapovincamine and any contaminated materials is essential

to prevent environmental contamination and ensure compliance with regulations.

Waste Collection: Collect all waste materials, including unused compounds and

contaminated consumables (e.g., gloves, wipes), in a designated and properly labeled

hazardous waste container.
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Disposal Method: Dispose of contents and container in accordance with local, regional, and

national regulations.[2][3] Consult with your institution's environmental health and safety

(EHS) department for specific guidance.

Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all

wash water for treatment before disposal.[1]

Quantitative Data Summary
The following table summarizes the available quantitative toxicity data for Vinpocetine, a

closely related compound. This data should be considered for risk assessment when handling

16,17-Dihydroapovincamine.

Toxicity Data Value Species

Oral LD50 503 mg/kg Rat

Oral LD50 534 mg/kg Mouse

Intraperitoneal LD50 119 mg/kg Rat

Intraperitoneal LD50 117 mg/kg Mouse

Intravenous LD50 32 mg/kg Rat

Intravenous LD50 45 mg/kg Mouse

Intraperitoneal TDLo 10 mg/kg Mouse

Intraperitoneal TDLo 10 mg/kg Cat

Intravenous TDLo 10 mg/kg Rat

Subcutaneous TDLO 0.45 mg/kg Mouse

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic

Dose Low. The lowest dose at which a toxic effect was observed. (Data sourced from

Vinpocetine SDS)[1][2]
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The following diagram illustrates the logical workflow for the safe handling of 16,17-
Dihydroapovincamine, from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 16,17-Dihydroapovincamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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